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Compound of Interest

Compound Name: Decanenitrile

Cat. No.: B1670064

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for decanenitrile (CAS
No. 1975-78-6), a long-chain aliphatic nitrile used in various research and development
applications, including as a fragrance ingredient and an intermediate in organic synthesis.[1]
Due to its potential hazards, a thorough understanding of its properties and associated safety

measures is crucial for all personnel handling this chemical.

Chemical and Physical Properties

Decanenitrile is a colorless to pale yellow liquid with a mild, characteristic odor.[1] It is
insoluble in water but soluble in organic solvents like ethanol and ether.[1] A summary of its key
physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Decanenitrile
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Property Value Reference(s)
Molecular Formula C1oH1oN [2][3]
Molecular Weight 153.26 g/mol [2]
Appearance Colorless to pale yellow liquid [11[3]
Odor Mild, characteristic [1]
Boiling Point 241-243 °C [4]
Melting Point -15 °C [4]
Flash Point 97 °C (closed cup) [3]
Specific Gravity 0.813-0.828 @ 20°C

Vapor Pressure 0.0325 mmHg @ 25°C

Water Solubility Insoluble [1]

logP (Octanol/Water Partition
o 3.65-3.7 [2][4]
Coefficient)

Hazard Identification and GHS Classification

Decanenitrile is classified as a hazardous substance.[5][6] It is harmful if swallowed, in contact
with skin, or inhaled.[7][8] It is also known to cause skin and eye irritation.[9][10] Furthermore,
decanenitrile is very toxic to aquatic life with long-lasting effects.[2] The GHS classification is
summarized in Table 2 and visualized in the diagram below.

Table 2: GHS Hazard Classification for Decanenitrile
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Hazard Class Hazard Category Hazard Statement Reference(s)
o H302: Harmful if
Acute Toxicity, Oral Category 4 [8]
swallowed
. H312: Harmful in
Acute Toxicity, Dermal  Category 4 ) ) [8]
contact with skin
Acute Toxicity, H332: Harmful if
) Category 4 ) [8]
Inhalation inhaled
Skin H315: Causes skin
: i Category 2 o [2]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
o Category 2A S [11]
Damage/Eye Irritation eye irritation
Hazardous to the )
) ) H400: Very toxic to
Aquatic Environment, Category 1 o [2]
aquatic life
Acute Hazard
Hazardous to the H410: Very toxic to
Aquatic Environment, Category 1 aquatic life with long [2]

Long-term Hazard

lasting effects

Caption: GHS Hazard Pictograms and Statements for Decanenitrile.

Toxicological Information

While decanenitrile is classified for acute toxicity, specific quantitative data such as LD50

(Lethal Dose, 50%) and LC50 (Lethal Concentration, 50%) values are not consistently

available in the reviewed literature.[2][6][8] One source indicates an inhalation LC50 of >5.09

mg/L, but further details on the study parameters are lacking.[5] Nitrile compounds, in general,

can exhibit toxicity through the liberation of cyanide ions in the body.[12]

Chronic Exposure: Long-term or repeated exposure to nitrile compounds may lead to

symptoms such as headache, dizziness, nausea, and respiratory irritation.[6]

Safe Handling and Storage
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Handling:
e Work in a well-ventilated area, preferably under a chemical fume hood.[6]
e Avoid contact with skin, eyes, and clothing.[6][12]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves
(e.g., nitrile rubber), safety goggles or a face shield, and a lab coat.[8]

e Do not eat, drink, or smoke in the work area.[9][10]
e Wash hands thoroughly after handling.[6]

o Keep away from heat, sparks, and open flames.[6]
Storage:

o Store in a cool, dry, well-ventilated area.[6][7]

o Keep containers tightly closed when not in use.[6][7]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[5][8]

First Aid Measures

In case of exposure, immediate medical attention is crucial.[6]

Table 3: First Aid Measures for Decanenitrile Exposure
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Exposure Route First Aid Procedure Reference(s)

Move the person to fresh air. If
breathing is difficult, give

Inhalation oxygen. If not breathing, give [718]
artificial respiration. Seek

immediate medical attention.

Immediately remove
contaminated clothing. Flush

Skin Contact skin with plenty of water for at [718]
least 15 minutes. Seek medical

attention if irritation persists.

Immediately flush eyes with
plenty of water for at least 15
minutes, lifting upper and
Eye Contact lower eyelids occasionally. [718]
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting.

Rinse mouth with water. Never
Ingestion give anything by mouth to an [61[7]

unconscious person. Seek

immediate medical attention.

Accidental Release and Fire-Fighting Measures

Accidental Release: In the event of a spill, follow the workflow outlined in the diagram below.
The primary objectives are to ensure personnel safety, contain the spill, and prevent
environmental contamination.
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Immediate Action
Evacuate immediate area
and restrict access
Don appropriate PPE
(respirator, gloves, goggles, lab coat)
Ensure adequate ventilation
(if safe to do so)
Gliminate all ignition sources]

Containment

(e.g., sand, vermiculite)

Carefully collect absorbed material
into a labeled, sealed container
Cleanup
Decontaminate the spill area
with a suitable solvent

Dispose of waste as hazardous material
in accordance with regulations

Final Step

Spill Cleaned Up

Click to download full resolution via product page

[Contain the spill with inert absorbent materiaD

Caption: Workflow for Handling a Decanenitrile Spill.
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Fire-Fighting: Decanenitrile is a combustible liquid.[6]

o Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or water
spray.[6]

o Fire-Fighting Procedures: Firefighters should wear self-contained breathing apparatus
(SCBA) and full protective gear.[7][8]

e Hazardous Combustion Products: Combustion may produce toxic fumes of carbon
monoxide, carbon dioxide, and nitrogen oxides.[7][8]

Experimental Protocols for Safety Assessment

Detailed experimental protocols for the safety assessment of decanenitrile are not readily
available in the public domain. However, standardized test guidelines from the Organisation for
Economic Co-operation and Development (OECD) are typically followed for regulatory
purposes.[1][4] These include:

o Acute Oral Toxicity: OECD Test Guideline 423 (Acute Oral Toxicity - Acute Toxic Class
Method) or OECD Test Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure).[13]
These methods involve administering the substance to animals and observing for signs of
toxicity and mortality.

o Skin Irritation: OECD Test Guideline 439 (In Vitro Skin Irritation: Reconstructed Human
Epidermis Test Method).[14][15] This in vitro method uses reconstructed human epidermis to
assess the potential of a substance to cause skin irritation, thereby reducing the need for
animal testing.[16]

o Eye Irritation: OECD Test Guideline 405 (Acute Eye Irritation/Corrosion).[17][18][19] This test
involves applying the substance to the eye of an animal (typically a rabbit) and observing for
ocular lesions. In vitro alternatives are also available and preferred when possible.

Researchers planning to conduct safety assessments on decanenitrile or its derivatives
should consult the latest versions of these and other relevant OECD guidelines.

Disposal Considerations
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Decanenitrile and its containers must be disposed of as hazardous waste in accordance with
local, state, and federal regulations.[6] Do not dispose of it down the drain or into the
environment.[6]

Conclusion

Decanenitrile is a valuable chemical for research and development but poses significant
health and environmental hazards. Strict adherence to the safety precautions outlined in this
guide is essential to minimize the risk of exposure and ensure a safe working environment. All
personnel should be thoroughly trained in the proper handling, storage, and emergency
procedures for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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